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Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323

Essential Safety and Handling Guide for 3,5-
Pyridinedicarboxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,5-Pyridinedicarboxylic acid in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identification:

Name 3,5-Pyridinedicarboxylic acid
Synonyms Dinicotinic acid

CAS Number 499-81-0

Molecular Formula C7H5NO4

Molecular Weight 167.12 g/mol

Form Powder

Hazard Identification and Personal Protective
Equipment (PPE)
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3,5-Pyridinedicarboxylic acid is classified as a hazardous chemical that can cause skin

irritation, serious eye irritation, and respiratory system irritation.[1][2][3] Adherence to proper

PPE is mandatory to ensure personal safety.

Recommended Personal Protective Equipment:

Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Chemical splash goggles or
safety glasses meeting ANSI
Z.87.1 standards. A face shield
is recommended when there is

a risk of splashing.[4]

To protect against chemical

splashes and dust particles.[5]

[6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron.[6] Closed-toe shoes.

To prevent skin contact with
the chemical.[5][7]

Respiratory Protection

NIOSH-approved N95 dust
mask or a respirator with
appropriate cartridges if dust is

generated.[8]

To prevent inhalation of dust

particles.[6]

Body Protection

Alab coat, coveralls, or a
chemical-resistant suit should
be worn to protect the body

from potential exposure.[9]

To provide a barrier against

chemical splashes and spills.

Operational Plan for Handling

Safe handling of 3,5-Pyridinedicarboxylic acid requires a controlled environment and

adherence to the following step-by-step procedures:

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[9]
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e Ensure that an eyewash station and safety shower are readily accessible.
e Remove all sources of ignition from the handling area.

o Have spill control materials readily available.

2. Weighing and Transferring:

o Wear all required PPE before handling the chemical.

o Dispense the powdered acid carefully to avoid generating dust.

» Use a spatula or other appropriate tool for transferring the solid.

» Close the container tightly after use to prevent contamination and spills.[1]
3. Dissolving and Reactions:

e When dissolving the acid, add it slowly to the solvent to control any potential exothermic
reactions.

e If heating is required, use a controlled heating source such as a heating mantle or water
bath.

e Maintain constant observation of the reaction.

4. Post-Handling:

o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

o Clean the work area and any equipment used.

o Decontaminate or dispose of any contaminated PPE according to institutional guidelines.

Disposal Plan

Proper disposal of 3,5-Pyridinedicarboxylic acid and its containers is crucial to prevent
environmental contamination and ensure compliance with regulations.
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» Waste Chemical: Dispose of unused or waste 3,5-Pyridinedicarboxylic acid through an
approved waste disposal plant.[1] Do not mix with other waste unless instructed to do so by
your institution's environmental health and safety (EHS) office.

o Contaminated Materials: Any materials, such as paper towels or gloves, that come into
contact with the chemical should be collected in a designated, labeled hazardous waste
container.

o Empty Containers: Do not reuse empty containers. They should be triple-rinsed with an
appropriate solvent, and the rinsate collected as hazardous waste. Puncture the container to
prevent reuse before disposal in accordance with local and national regulations.[10]

Workflow for Handling 3,5-Pyridinedicarboxylic Acid
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Workflow for Handling 3,5-Pyridinedicarboxylic Acid

Don Appropriate PPE
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Transfer Chemical
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Complete Handling

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling procedure for 3,5-Pyridinedicarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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